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Compound Focus: AC-Ala-pro-ala-pna

CAS No.: 61596-39-2

Cat. No.: S688722

Get Quote

Storage and Handling Guidelines

Based on the search results, here is a summary of the available information:

Compound Name
CAS
Number

Recommended
Storage

Molecular
Weight

Supplier / Source

AC-Ala-Pro-Ala-
pNA [1]

61596-39-
2

Information Not
Provided

419.432 INNOPHARMCHEM (China)

AC-ALA-ALA-
PRO-ALA-PNA [2]

96699-74-
0

-15°C 490.51 Multiple suppliers (e.g., GL
Biochem, Hanhong)

Suc-Ala-Ala-Pro-
Phe-pNA [3]

70967-97-
4

-20°C 624.642 Chemsrc

For the related compound Suc-Ala-Ala-Pro-Phe-pNA, a solubility of 25 mg/mL in DMF is reported, and it

should be stored at -20°C [3]. While this is not your specific compound, it demonstrates that similar peptide-

p-nitroanilide substrates are often hygroscopic and require storage in a freezer, preferably in a desiccator.
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Experimental Protocol: Assessing Substrate Stability
and Activity

Due to the lack of direct stability data, you can establish an in-house experimental protocol to monitor the

quality of your AC-Ala-Pro-Ala-pNA. The following workflow outlines a general approach for assessing

the stability and functional activity of a chromogenic substrate over time.

Start: Prepare Substrate Sample

Visual Inspection
(Check for color change or precipitation)

Solubility Test
(Dissolve in assay buffer)

 No change

Conclusion: Substrate Degraded

 Visible change
Functional Assay

(Mix with target enzyme)
Measure absorbance at 405 nm

 Dissolves clearly

 Fails to dissolve

Data Analysis
(Compare reaction rate vs. fresh substrate)

Conclusion: Substrate Stable

 Rate is comparable  Rate is significantly lower
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Procedure Details:

Sample Preparation: Aliquot your AC-Ala-Pro-Ala-pNA stock and subject it to different storage
conditions you wish to test (e.g., -20°C, 4°C, room temperature, with or without desiccant).

Visual Inspection: Periodically check the physical appearance of the aliquots. Note any changes in
color or the formation of precipitate.

Solubility Test: Attempt to dissolve the aged samples in the buffer you use for your assays. A failure
to dissolve clearly indicates potential degradation or moisture uptake.

Functional Assay: This is the most critical test. Use a well-characterized, active preparation of your
target enzyme (e.g., Proteinase K or another specific protease).

Prepare a reaction mixture containing the enzyme and your stored substrate sample.
As the enzyme cleaves the substrate, it releases p-nitroaniline (pNA), which can be measured

by its absorbance at 405 nm.
Use a fresh, high-purity aliquot of the substrate as a positive control.

Data Analysis: Compare the rate of increase in absorbance (ΔA/min) between the stored sample
and the fresh control. A significant decrease in the reaction rate indicates that the stored substrate

has degraded and is no longer functionally optimal [4].

FAQs and Troubleshooting

Q1: What is the typical shelf life of AC-Ala-Pro-Ala-pNA? A1: The search results do not provide a

specific shelf life. For chemically stable but labile compounds, recommended practice is to use it within 6-

12 months when stored properly at -15°C to -20°C. Always assess functionality with a positive control

before critical experiments.

Q2: The substrate does not dissolve properly in my assay buffer. What should I do? A2:

Confirm storage conditions: Ensure the substrate has been protected from moisture.
Use a co-solvent: First, dissolve a small amount of the substrate in a high-quality

Dimethylformamide (DMF) to create a concentrated stock solution (e.g., 25-50 mg/mL), then dilute it
into your aqueous assay buffer [3].

Q3: I observe a high background signal (high absorbance at 405 nm) before adding the enzyme. What

does this mean? A3: A high background suggests that the substrate has already undergone preliminary

hydrolysis, releasing free p-nitroaniline. This is a strong indicator of degradation, potentially due to

exposure to moisture, light, or elevated temperatures. Using this batch will lead to inaccurate results.
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Q4: How can I verify that a problem in my assay is due to the substrate and not the enzyme? A4: Run

a control experiment using a fresh or different lot of substrate. If the assay works with the new substrate,

the original one is likely the issue. Alternatively, if available, test your enzyme with a different, validated

substrate to confirm its activity.

Key Recommendations

Prioritize Cold Storage: Given that closely related compounds require storage at -15°C or -20°C,

this is a prudent starting point for AC-Ala-Pro-Ala-pNA.
Prevent Moisture: Store the product in a desiccator in the freezer to maintain stability.

Validate Functionality: Establish a baseline activity for new batches and periodically test stored
aliquots using the functional assay described above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s688722?utm_src=pdf-body
https://www.smolecule.com/products/s688722?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?product/Ac-Ala-Pro-Ala-pNA
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6160827.htm
https://www.chemsrc.com/en/cas/70967-97-4_981717.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9667878/
https://www.smolecule.com/products/b688722#ac-ala-pro-ala-pna-storage-conditions-stability
https://www.smolecule.com/products/b688722#ac-ala-pro-ala-pna-storage-conditions-stability
https://www.smolecule.com/products/b688722#ac-ala-pro-ala-pna-storage-conditions-stability
https://www.smolecule.com/products/s688722?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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